Cas no 155932-36-8 (1H-Indene-1-carboxaldehyde,2,3-dihydro-, (-)-)

• Product Name: 1H-Indene-1-carboxaldehyde,2,3-dihydro-, (-)-
• CAS No: 155932-36-8
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 107209
• PubChem ID: 11116198
• Update Time: 2025-04-18

1H-Indene-1-carboxaldehyde,2,3-dihydro-, (-)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-carboxaldehyde,2,3-dihydro-, (-)-
• 1H-Indene-1-carboxaldehyde, 2,3-dihydro-, (-)- (9CI)
• FT-0691110
• Z1070003774
• AKOS006228132
• 159496-97-6
• SCHEMBL384149
• 37414-43-0
• indal
• CMKDJMDGRSJZIS-UHFFFAOYSA-N
• indancarbaldehyde
• 1H-Indene-1-carboxaldehyde, 2,3-dihydro-, (+)- (9CI)
• D78606
• CS-0217275
• EN300-72620
• 1H-Indene-1-carboxaldehyde,2,3-dihydro-,(-)-(9ci)
• SCHEMBL21937667
• 2,3-dihydro-1H-indene-1-carbaldehyde
• 1H-Indene-1-carboxaldehyde,2,3-dihydro-
• 155932-36-8

• Inchi： 1S/C10H10O/c11-7-9-6-5-8-3-1-2-4-10(8)9/h1-4,7,9H,5-6H2
• InChI Key： CMKDJMDGRSJZIS-UHFFFAOYSA-N
• SMILES： O=CC1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 146.0732
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07